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Compound of Interest

((2 ; 6_
Dichlorophenyl)sulfonyl)glycine

Cat. No.: B026306

Compound Name:

A comprehensive search of scientific literature and chemical databases reveals a significant
gap in publicly available information regarding the efficacy of the compound ((2,6-
Dichlorophenyl)sulfonyl)glycine. While this chemical is listed by several suppliers for
research purposes, indicating its synthesis and availability, there is a notable absence of peer-
reviewed studies detailing its biological activity, mechanism of action, or comparative
performance against other agents.

Compound lIdentification

Property Value Source

. ((2,6- MedChemExpress, Sigma-
Chemical Name _ _ _
Dichlorophenyl)sulfonyl)glycine  Aldrich, Fluorochem

MedChemExpress, Sigma-

CAS Number 19818-06-5 )

Aldrich, Fluorochem

MedChemEXxpress,
Molecular Formula C8H7CI2NO4S

Fluorochem
Molecular Weight 284.12 g/mol MedChemExpress

Current Status of Research
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The primary information available for ((2,6-Dichlorophenyl)sulfonyl)glycine originates from
chemical catalogues. These sources confirm its chemical structure and offer it for sale as a
research chemical. For instance, MedChemExpress categorizes it as a glycine derivative and
makes a general statement that "Amino acids and amino acid derivatives have been
commercially used as ergogenic supplements”[1]. However, this is a broad classification and is
not supported by any specific data on ((2,6-Dichlorophenyl)sulfonyl)glycine itself.

Searches for broader categories, such as dichlorophenyl sulfonylglycines, have identified
related but structurally distinct compounds like N-(2,4-Dichlorophenyl)-N-
(phenylsulfonyl)glycine. These searches have also failed to yield relevant efficacy data for
physiological applications. Some studies on dichlorophenyl derivatives investigate their
fungicidal or insecticidal properties, which are not pertinent to the likely intended use of a
glycine derivative in a biological context.

Conclusion

At present, there is no publicly available scientific literature to conduct a review of the efficacy
of ((2,6-Dichlorophenyl)sulfonyl)glycine. Key information that is currently unavailable
includes:

e Primary Efficacy Data: No studies were found that investigated the biological effects of this
compound in any model system (in vitro, in vivo, or clinical).

e Mechanism of Action: The molecular targets and signaling pathways affected by this
compound have not been elucidated.

o Comparative Studies: No research has been published that compares the performance of
((2,6-Dichlorophenyl)sulfonyl)glycine to any alternative compounds or treatments.

» Experimental Protocols: Without primary research articles, there are no established
experimental methodologies for studying this specific compound.

Therefore, it is not possible to create a comparison guide, summarize quantitative data, or
generate diagrams of signaling pathways as requested. The scientific community has not yet
published research on the efficacy of ((2,6-Dichlorophenyl)sulfonyl)glycine. Further research
is required to determine its biological properties and potential therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b026306#literature-review-of-2-6-dichlorophenyl-
sulfonyl-glycine-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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